Cas no 2617-47-2 (Phosphonomethanol)

• Product Name: Phosphonomethanol
• CAS No: 2617-47-2
• MF: CH₅O₄P
• MW: 112.021761655807
• MDL: MFCD00013956
• CID: 263292
• PubChem ID: 75795
• Update Time: 2025-11-02

Phosphonomethanol Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(hydroxymethyl)-
• Phosphonomethanol
• hydroxymethylphosphonic acid
• Hydroxymethanephosphonic acid
• Hydroxymethanphosphonsaeure
• Hydroxymethylphosphonate
• Methanehydroxyphosphonic acid
• (Hydroxymethyl)phosphonic acid
• Phosphonic acid, (hydroxymethyl)-
• NSC63035
• (Hydroxymethyl)phosphonate
• NSC-63035
• EINECS 220-047-2
• DTXSID5062554
• MFCD00013956
• SCHEMBL215192
• NCIOpen2_000086
• NSC41905
• Q27106896
• NSC-41905
• hydroxymethyl phosphonic acid
• P-(hydroxymethyl)phosphonic acid
• Phosphonic acid, P-(hydroxymethyl)-
• NSC 63035
• DO34G523HF
• 2617-47-2
• PHOSPHONIC ACID, P-(HYDROXYMETHYL)
• GTTBQSNGUYHPNK-UHFFFAOYSA-N
• CHEBI:5810
• NSC 41905
• AKOS006280602
• 1192622-39-1
• NS00020287
• C06455
• Phosphonic acid, hydroxymethyl-
• D065309C-34A7-4F67-BAC2-78D34E0F595C
• J-016300
• UNII-DO34G523HF
• P-(Hydroxymethyl)-phosphonic acid
• Hydroxymethyl phosphonic acid 100 microg/mL in Acetonitrile
• HMP
• Hydroxymethylphosphonic acid, HMP
• STL556336
• BBL102533
• DB-220771

• MDL： MFCD00013956
• Inchi： 1S/CH5O4P/c2-1-6(3,4)5/h2H,1H2,(H2,3,4,5)
• InChI Key： GTTBQSNGUYHPNK-UHFFFAOYSA-N
• SMILES： P(CO)(=O)(O)O

Computed Properties

• Exact Mass: 111.99300
• Monoisotopic Mass: 111.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 71.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: -2.2

Experimental Properties

• Density: 1.45
• Melting Point: 95-97 ºC
• Boiling Point: 413°Cat760mmHg
• Flash Point: 203.6°C
• Refractive Index: 1.4970
• PSA: 87.57000
• LogP: -0.88610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids

Additional information on Phosphonomethanol

Exploring Phosphonomethanol (CAS No. 2617-47-2): Properties, Applications, and Market Insights

Phosphonomethanol (CAS No. 2617-47-2) is an organophosphorus compound with the molecular formula CH₅O₄P. This versatile chemical has garnered significant attention in recent years due to its unique properties and wide-ranging applications in industries such as agriculture, pharmaceuticals, and material science. As researchers continue to explore phosphonomethanol derivatives, this compound has become increasingly relevant in addressing modern challenges like sustainable crop protection and green chemistry innovations.

The chemical structure of Phosphonomethanol features both phosphonic acid and hydroxyl functional groups, making it particularly interesting for synthetic applications. Its molecular weight of 112.02 g/mol and water-soluble nature contribute to its utility in various formulations. Recent studies on phosphonomethanol-based compounds have revealed promising results in areas such as plant growth regulation and metal chelation, aligning with current trends in eco-friendly agricultural solutions.

In the pharmaceutical sector, Phosphonomethanol serves as a valuable building block for drug development. Its structural characteristics make it suitable for creating phosphonate-containing pharmaceuticals, which are gaining importance in medicinal chemistry. Researchers are particularly interested in how phosphonomethanol analogs might contribute to treatments for metabolic disorders, reflecting the growing demand for targeted therapeutic agents in healthcare.

The synthesis of Phosphonomethanol typically involves controlled reactions of phosphorus precursors with methanol derivatives. Modern production methods emphasize green chemistry principles, responding to industry demands for more sustainable manufacturing processes. These advancements in phosphonomethanol synthesis techniques have improved yield and purity while reducing environmental impact, addressing key concerns in chemical production today.

Material science applications of Phosphonomethanol include its use as a modifier for polymers and surfaces. The compound's ability to form stable bonds with various substrates makes it valuable for creating phosphonomethanol-functionalized materials with enhanced properties. This aligns with current research trends in smart materials and surface engineering, particularly for applications requiring improved adhesion or corrosion resistance.

Analytical characterization of Phosphonomethanol typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure quality control and support research into phosphonomethanol structure-activity relationships. The development of more sensitive analytical protocols for phosphonomethanol detection reflects the compound's growing importance across multiple disciplines.

Market trends indicate increasing demand for Phosphonomethanol and its derivatives, particularly in regions with strong agricultural and pharmaceutical sectors. The global market for phosphonomethanol-containing products is expected to grow steadily, driven by innovations in crop protection and drug discovery. Manufacturers are responding by optimizing production scales and developing specialized phosphonomethanol formulations for niche applications.

Safety considerations for handling Phosphonomethanol follow standard laboratory protocols for organophosphorus compounds. While not classified as highly hazardous, proper storage conditions and personal protective equipment are recommended when working with phosphonomethanol solutions. These precautions align with current industry standards for chemical safety and workplace practices.

Future research directions for Phosphonomethanol include exploring its potential in nanotechnology applications and as a precursor for novel phosphonomethanol-based catalysts. The compound's versatility makes it a promising candidate for addressing challenges in energy storage and conversion, areas of significant current interest. As sustainable chemistry gains prominence, phosphonomethanol innovations are likely to play an increasingly important role in technological advancements.

Environmental considerations regarding Phosphonomethanol focus on its biodegradation pathways and ecological impact. Recent studies on phosphonomethanol environmental fate contribute to our understanding of its sustainability profile, particularly important given the growing emphasis on green chemistry principles. This research supports the development of more environmentally benign phosphonomethanol applications across various industries.

In conclusion, Phosphonomethanol (CAS No. 2617-47-2) represents a fascinating compound with diverse applications and significant potential for future development. Its unique chemical properties and adaptability to various industrial needs make it a compound of continuing interest. As research into phosphonomethanol chemistry advances, we can anticipate new discoveries that will further expand its utility in addressing contemporary scientific and technological challenges.